Cas no 1339559-21-5 (1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid)

• Product Name: 1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid
• CAS No: 1339559-21-5
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4769523
• PubChem ID: 64448630
• Update Time: 2026-02-26

1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid
• PS-19862
• EN300-1478728
• 1-(Difluoromethyl)-3-methyl-1H-pyrazole-4-carboxylicacid
• 1339559-21-5
• 1-(difluoromethyl)-3-methylpyrazole-4-carboxylic acid
• F86239
• CS-0234816
• AKOS013772141
• SCHEMBL22637868
• MFCD20330757

• Inchi： 1S/C6H6F2N2O2/c1-3-4(5(11)12)2-10(9-3)6(7)8/h2,6H,1H3,(H,11,12)
• InChI Key： JXENRVNOTJNATL-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C(=O)O)C(C)=N1)F

Computed Properties

• Exact Mass: 176.03973376g/mol
• Monoisotopic Mass: 176.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 272.8±40.0 °C at 760 mmHg
• Flash Point: 118.8±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)